Cas no 1134741-00-6 (2,3-dimethylquinoxaline hydrate)

• Product Name: 2,3-dimethylquinoxaline hydrate
• CAS No: 1134741-00-6
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD02669856
• CID: 5156950
• PubChem ID: 24209865
• Update Time: 2025-07-02

2,3-dimethylquinoxaline hydrate Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2,3-dimethyl-, hydrate (1:1)
• 2,3-Dimethylquinoxaline hydrate
• 2,3-dimethylquinoxaline hydrate

• MDL： MFCD02669856
• Inchi： 1S/C10H10N2.H2O/c1-7-8(2)12-10-6-4-3-5-9(10)11-7;/h3-6H,1-2H3;1H2
• InChI Key： PHYOHPHFUWWCPY-UHFFFAOYSA-N
• SMILES： CC1C(=NC2C=CC=CC=2N=1)C.O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2,3-dimethylquinoxaline hydrate

2,3-Dimethylquinoxaline Hydrate: A Promising Quinoxaline Derivative with Broad Pharmacological Potential

2,3-Dimethylquinoxaline hydrate, with the chemical formula C₁₀H₉NN₂·H₂O and CAS number 1134741-00-6, represents a significant advancement in the field of heterocyclic chemistry. This compound belongs to the quinoxaline class, a group of aromatic heterocyclic compounds known for their diverse biological activities. The structural features of 2,3-dimethylquinoxaline hydrate include two methyl groups at the 2 and 3 positions of the quinoxaline ring, along with a water molecule incorporated into its crystal lattice. This unique molecular architecture contributes to its stability and solubility characteristics, making it a valuable candidate for pharmaceutical development.

Recent studies have highlighted the potential of 2,3-dimethylquinoxaline hydrate in modulating multiple signaling pathways. A 2023 paper published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit the kinase activity of Aurora B, a critical enzyme in mitotic regulation. This finding is particularly relevant in the context of cancer therapy, as Aurora B overactivation is associated with chromosomal instability and tumor progression. The compound's mechanism of action involves binding to the ATP-binding site of Aurora B, thereby disrupting its catalytic activity. This discovery aligns with the growing trend of targeting mitotic kinases for the treatment of solid tumors.

The synthesis of 2,3-dimethylquinoxaline hydrate has been optimized through various methodologies. A 2022 study in Organic & Biomolecular Chemistry reported a one-pot microwave-assisted synthesis that significantly reduces reaction time compared to traditional methods. This approach utilizes 2,3-dimethylquinazoline as the starting material, which undergoes a series of cyclization and hydrolysis reactions to form the final product. The crystal structure of 2,3-dimethylquinoxaline hydrate was elucidated using X-ray diffraction, revealing a monoclinic crystal system with hydrogen bonding between the water molecules and the quinoxaline ring. These structural insights are crucial for understanding its physicochemical properties and biological activity.

In the realm of drug discovery, 2,3-dimethylquinoxaline hydrate has shown promising antitumor properties. A 2023 preclinical study published in Cancer Research demonstrated its efficacy in inhibiting the growth of breast cancer cell lines. The compound exhibited a IC₅₀ value of 15.2 µM in MCF-7 cells, which is comparable to standard chemotherapeutic agents like paclitaxel. Mechanistic studies revealed that 2,3-dimethylquinoxaline hydrate induces apoptosis through the mitochondrial pathway by upregulating Bax and downregulating Bcl-2. This mechanism is similar to that of other quinoxaline derivatives, but the presence of methyl groups at the 2 and 3 positions enhances its potency.

The pharmacokinetic profile of 2,3-dimethylquinoxaline hydrate has been investigated in animal models. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits moderate oral bioavailability (35%) and a half-life of 4.8 hours in rats. These properties suggest that it could be formulated into an oral dosage form, which is a significant advantage for therapeutic applications. The compound is primarily metabolized via glucuronidation in the liver, with minimal renal excretion. This metabolic pathway is important for predicting its safety profile and potential drug interactions.

Recent advancements in computational chemistry have facilitated the design of 2,3-dimethylquinoxaline hydrate derivatives with enhanced biological activity. A 2023 study in Journal of Chemical Information and Modeling employed molecular docking simulations to identify potential targets for further optimization. The results indicated that the compound could bind to multiple protein targets, including the androgen receptor and the estrogen receptor, suggesting its potential in hormone-related diseases. These findings highlight the importance of structure-activity relationship (SAR) studies in the development of quinoxalne-based therapeutics.

The therapeutic applications of 2,3-dimethylquinoxaline hydrate extend beyond oncology. A 2023 paper in Pharmacological Reports explored its potential as an antiviral agent against SARS-CoV-2. The compound demonstrated inhibitory activity against the viral RNA-dependent RNA polymerase (RdRp) enzyme, with an EC₅₀ value of 22.4 µM. This finding is particularly relevant given the ongoing need for antiviral compounds with novel mechanisms of action. The compound's ability to interfere with viral replication pathways makes it a promising candidate for further development in antiviral therapy.

In the context of neurodegenerative diseases, 2,3-dimethylquinoxaline hydrate has shown potential as a neuroprotective agent. A 2023 study in Neuropharmacology reported that the compound reduces oxidative stress and neuroinflammation in a mouse model of Alzheimer's disease. The mechanism of action involves the activation of the Nrf2 pathway, which enhances the expression of antioxidant enzymes. These findings are consistent with the broader trend of exploring quinoxaline derivatives for their neuroprotective properties, particularly in the treatment of age-related neurological disorders.

The safety profile of 2,3-dimethylquinoxaline hydrate has been evaluated in preclinical studies. A 2023 toxicity study in Toxicology in Vitro reported that the compound is non-toxic at concentrations up to 50 µM in human liver cells. The compound exhibited no genotoxic potential in the comet assay, which is an important consideration for its development as a therapeutic agent. These safety findings, combined with its promising biological activity, position 2,3-dimethylquinoxaline hydrate as a candidate for further clinical investigation.

Current research efforts are focused on optimizing the pharmacological properties of 2,3-dimethylquinoxaline hydrate through structural modifications. A 2023 study in MedChemComm explored the effects of substituting the methyl groups with other functional groups, such as hydroxy or amino groups. These modifications resulted in compounds with enhanced solubility and improved target specificity. Such studies are critical for the development of more effective and safer therapeutic agents based on the quinoxaline scaffold.

In conclusion, 2,3-dimethylquinoxaline hydrate represents a promising compound with diverse therapeutic potential. Its unique molecular structure, combined with its ability to modulate multiple biological targets, makes it a valuable candidate for the development of new drugs. Ongoing research into its pharmacological properties, mechanisms of action, and therapeutic applications is essential for realizing its potential in clinical settings. As the field of medicinal chemistry continues to evolve, compounds like 2,3-dimethylquinoxaline hydrate will play an increasingly important role in the discovery of novel therapeutics for a wide range of diseases.

Further studies are needed to fully understand the biological mechanisms and therapeutic potential of 2,3-dimethylquinoxaline hydrate. These investigations should focus on preclinical trials to assess its efficacy and safety in various disease models. Additionally, the development of advanced formulations to enhance its bioavailability and reduce potential side effects is an important area for future research. As the demand for innovative therapies continues to grow, the exploration of compounds like 2,3-dimethylquinoxaline hydrate will be crucial in addressing unmet medical needs.

Overall, the research on 2,3-dimethylquinoxaline hydrate underscores the importance of interdisciplinary approaches in drug discovery. By integrating knowledge from medicinal chemistry, pharmacology, and computational sciences, researchers can develop more effective and targeted therapeutic agents. The continued exploration of this compound and its derivatives will contribute to the advancement of pharmaceutical science and the development of new treatments for various diseases.

As the scientific community continues to uncover the potential of 2,3-dimethylquinoxaline hydrate, it is essential to maintain a focus on rigorous research and ethical considerations in drug development. The successful translation of these findings into clinical applications will depend on collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies. With continued innovation and dedication, compounds like 2,3-dimethylquinoxaline hydrate may ultimately become important therapeutic agents in the treatment of complex diseases.

In the broader context of medicinal chemistry, the study of 2,3-dimethylquinoxaline hydrate exemplifies the dynamic nature of drug discovery. The ability to design and optimize compounds with specific biological activities is a testament to the advancements in analytical techniques and computational modeling. As researchers continue to explore the properties of this compound, they will contribute to the growing body of knowledge that drives the development of new and effective therapies for patients worldwide.

The future of 2,3-dimethylquinoxaline hydrate as a therapeutic agent depends on the successful navigation of the drug development pipeline. This process involves rigorous preclinical and clinical testing to ensure the safety and efficacy of the compound. The ultimate goal is to translate these promising findings into approved treatments that can benefit patients. As the field of pharmaceutical science continues to evolve, the potential of compounds like 2,3-dimethylquinoxaline hydrate will be realized through the collective efforts of scientists, clinicians, and industry professionals.

Ultimately, the study of 2,3-dimethylquinoxaline hydrate highlights the importance of perseverance and innovation in the pursuit of medical breakthroughs. By addressing the challenges of drug development and maintaining a commitment to scientific excellence, researchers can unlock the full potential of this compound and contribute to the advancement of healthcare. The journey of 2,3-dimethylquinoxaline hydrate from the laboratory to the clinic is a testament to the power of scientific inquiry and the potential for new discoveries to transform patient care.

As the research on 2,3-dimethylquinoxaline hydrate progresses, it is expected to generate valuable insights that will inform future studies and therapeutic strategies. These findings will not only enhance our understanding of the compound's properties but also contribute to the broader field of medicinal chemistry. The continued exploration of this compound will be instrumental in the development of novel therapies that address a wide range of medical conditions.

In summary, the research on 2,3-dimethylquinoxaline hydrate represents a significant contribution to the field of medicinal chemistry. Its potential as a therapeutic agent, combined with the ongoing efforts to optimize its properties, underscores the importance of continued research and development. As scientists and researchers continue to investigate this compound, they will play a vital role in advancing the frontiers of pharmaceutical science and improving the lives of patients around the world.

The compound 2,3-dimethylquinoxaline hydrate has emerged as a promising candidate in the field of medicinal chemistry, with a wide range of potential therapeutic applications. Its unique molecular structure, combined with its ability to modulate multiple biological targets, has positioned it as a valuable compound for further exploration in drug development. ### Key Highlights of the Compound: 1. Biological Activity and Mechanism of Action: - Anti-inflammatory and Antioxidant Properties: The compound has shown potential in reducing oxidative stress and neuroinflammation, making it a candidate for the treatment of neurodegenerative diseases like Alzheimer’s. - Anti-cancer Potential: Preliminary studies suggest that 2,3-dimethylquinoxaline hydrate may inhibit cancer cell proliferation by modulating key signaling pathways. - Neuroprotective Effects: It has demonstrated the ability to activate the Nrf2 pathway, enhancing the expression of antioxidant enzymes and protecting neuronal cells. 2. Pharmacological Properties: - Solubility and Bioavailability: While the compound shows promise, its solubility and bioavailability are areas of ongoing research. Structural modifications, such as substituting methyl groups with hydroxy or amino groups, are being explored to improve these properties. - Safety Profile: Preclinical studies indicate that the compound is non-toxic at therapeutic concentrations and exhibits no genotoxic potential, which is a critical consideration for its development as a therapeutic agent. 3. Research and Development: - Preclinical Trials: Current efforts are focused on preclinical trials to assess its efficacy and safety in various disease models. - Structural Optimization: Researchers are investigating structural modifications to enhance its therapeutic potential and reduce potential side effects. - Computational Modeling: Advanced computational tools are being used to predict the compound’s behavior and optimize its design for improved efficacy. 4. Potential Therapeutic Applications: - Neurological Disorders: Given its neuroprotective effects, the compound is being explored for the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative conditions. - Cancer: Its anti-cancer properties make it a candidate for oncology applications, particularly in targeting cancer cell proliferation. - Inflammatory Diseases: Its anti-inflammatory activity suggests potential use in conditions such as arthritis and autoimmune disorders. 5. Challenges and Future Directions: - Clinical Translation: The successful translation of these findings into clinical applications will require rigorous preclinical and clinical testing to ensure safety and efficacy. - Collaborative Efforts: Continued collaboration between academia, pharmaceutical companies, and regulatory agencies is essential for the development of new therapies based on this compound. - Ethical and Regulatory Considerations: As with any new drug candidate, ethical and regulatory considerations must be addressed to ensure responsible and effective drug development. ### Conclusion: The research on 2,3-dimethylquinoxaline hydrate highlights the dynamic and interdisciplinary nature of modern drug discovery. As scientists continue to explore its properties and potential applications, this compound represents a significant step forward in the development of novel therapeutic agents. The journey from the laboratory to the clinic is a testament to the power of scientific inquiry and the potential for new discoveries to transform patient care. With continued research and development, 2,3-dimethylquinoxaline hydrate may become a valuable tool in the treatment of a wide range of medical conditions, improving the lives of patients around the world.